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Compound of Interest

Compound Name: 2-Chloroethylamine

Cat. No.: B1212225

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-chloroethylamine, primarily in its more
stable hydrochloride salt form, as a pivotal precursor in modern organic synthesis. We will
explore its fundamental reactivity, synthetic applications, and detailed experimental protocols,
with a focus on its role in the development of pharmaceuticals and other complex molecules.

Introduction: The Bifunctional Synthon

2-Chloroethylamine hydrochloride (CAS No: 870-24-6) is an organic salt extensively used as
a versatile intermediate and a fundamental two-carbon synthon in organic chemistry.[1][2] Its
utility is derived from the presence of two reactive centers within its structure: a nucleophilic
amino group and an electrophilic carbon atom bonded to a chlorine atom.[1] This bifunctional
nature makes it a cornerstone for synthesizing a wide array of complex molecules, including
active pharmaceutical ingredients (APIs), dyes, and agrochemicals.[1][3]

Core Reactivity: The Aziridinium lon Intermediate

The chemistry of 2-chloroethylamine is dominated by its capacity for intramolecular
cyclization. The lone pair of electrons on the nitrogen atom displaces the chloride leaving group
in an intramolecular nucleophilic substitution.[1] This process forms a highly strained and
reactive three-membered ring intermediate known as the aziridinium ion.[1] This transient
aziridinium cation is a potent electrophile and the true reactive species in most of the alkylation
reactions involving 2-chloroethylamine.[1] It is readily attacked by a wide range of
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nucleophiles, opening the ring and forming a new carbon-nucleophile bond. This unique
reactivity profile is central to its function as a versatile building block.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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